Cas no 198474-06-5 (5-fluoro-3-(pyrrolidin-3-yl)-1H-indole)

5-Fluoro-3-(pyrrolidin-3-yl)-1H-indole is a fluorinated indole derivative featuring a pyrrolidine substituent at the 3-position, offering a versatile scaffold for medicinal chemistry and drug discovery. The fluorine substitution enhances metabolic stability and binding affinity, while the pyrrolidine moiety introduces conformational flexibility and potential for hydrogen bonding. This compound is particularly valuable in the development of bioactive molecules targeting central nervous system (CNS) disorders, serotonin receptors, or kinase inhibitors. Its structural features enable further derivatization, making it a useful intermediate for synthesizing novel pharmacophores. High purity and well-defined stereochemistry ensure reproducibility in research applications.

5-fluoro-3-(pyrrolidin-3-yl)-1H-indole structure

198474-06-5 structure

Product Name:5-fluoro-3-(pyrrolidin-3-yl)-1H-indole

CAS No:198474-06-5

MF:C₁₂H₁₃FN₂

MW:204.243426084518

CID:4823012

PubChem ID:44270422

Update Time:2025-06-07

5-fluoro-3-(pyrrolidin-3-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

- 5-FLUORO-3-(PYRROLIDIN-3-YL)-1H-INDOLE
- 5-Fluoro-3-pyrrolidin-3-yl-1H-indole
- 1H-Indole, 5-fluoro-3-(3-pyrrolidinyl)-
- 3-(Pyrrolidine-3-yl)-5-fluoro-1H-indole
- 5-fluoro-3-(pyrrolidin-3-yl)-1H-indole
- Inchi： 1S/C12H13FN2/c13-9-1-2-12-10(5-9)11(7-15-12)8-3-4-14-6-8/h1-2,5,7-8,14-15H,3-4,6H2
- InChI Key： ZWQBLJKCRPTUSP-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=1)C(=CN2)C1CNCC1

Computed Properties

Exact Mass: 204.10627659g/mol
Monoisotopic Mass: 204.10627659g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 27.8

5-fluoro-3-(pyrrolidin-3-yl)-1H-indole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F265166-100mg	5-Fluoro-3-(3-pyrrolidinyl)-1H-indole	198474-06-5		100mg	$ 135.00	2022-06-05
TRC	F265166-500mg	5-Fluoro-3-(3-pyrrolidinyl)-1H-indole	198474-06-5		500mg	$ 500.00	2022-06-05
TRC	F265166-1g	5-Fluoro-3-(3-pyrrolidinyl)-1H-indole	198474-06-5		1g	$ 795.00	2022-06-05
Alichem	A109009978-1g	5-Fluoro-3-(pyrrolidin-3-yl)-1h-indole	198474-06-5	95%	1g	$736.16	2023-09-02
Life Chemicals	F1913-0419-0.25g	5-fluoro-3-(pyrrolidin-3-yl)-1H-indole	198474-06-5	95%+	0.25g	$505.0	2023-09-06
Life Chemicals	F1913-0419-0.5g	5-fluoro-3-(pyrrolidin-3-yl)-1H-indole	198474-06-5	95%+	0.5g	$532.0	2023-09-06
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Life Chemicals	F1913-0419-2.5g	5-fluoro-3-(pyrrolidin-3-yl)-1H-indole	198474-06-5	95%+	2.5g	$1120.0	2023-09-06
Life Chemicals	F1913-0419-5g	5-fluoro-3-(pyrrolidin-3-yl)-1H-indole	198474-06-5	95%+	5g	$1680.0	2023-09-06
Life Chemicals	F1913-0419-10g	5-fluoro-3-(pyrrolidin-3-yl)-1H-indole	198474-06-5	95%+	10g	$2352.0	2023-09-06